Cas no 1412415-69-0 (2-Carbamoylpyridine-3-boronic acid)

• Product Name: 2-Carbamoylpyridine-3-boronic acid
• CAS No: 1412415-69-0
• MF: C₆H₇BN₂O₃
• MW: 165.94238114357
• CID: 4595044
• Update Time: 2025-11-02

2-Carbamoylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carbamoylpyridine-3-boronic acid
• (2-carbamoylpyridin-3-yl)boronic acid
• Boronic acid, B-[2-(aminocarbonyl)-3-pyridinyl]-
• 3-BORONOPYRIDINE-2-CARBOXAMIDE
• AT15063
• Y2284

• Inchi： 1S/C6H7BN2O3/c8-6(10)5-4(7(11)12)2-1-3-9-5/h1-3,11-12H,(H2,8,10)
• InChI Key： SMFVUCBLCVLVRI-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CN=C1C(N)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 96.4

2-Carbamoylpyridine-3-boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Carbamoylpyridine-3-boronic acid

Comprehensive Overview of 2-Carbamoylpyridine-3-boronic acid (CAS No. 1412415-69-0): Properties, Applications, and Research Insights

2-Carbamoylpyridine-3-boronic acid (CAS No. 1412415-69-0) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its pyridine backbone and carbamoyl functional group, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structure enables the formation of carbon-carbon bonds, making it invaluable for designing complex molecules.

In recent years, the demand for boronic acid-based compounds like 2-Carbamoylpyridine-3-boronic acid has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, aligning with the growing focus on precision medicine. The compound's boronate ester formation capability also makes it a candidate for sensor development, especially in glucose detection and other diagnostic tools.

The synthesis of 2-Carbamoylpyridine-3-boronic acid typically involves palladium-catalyzed borylation or direct functionalization of pyridine derivatives. Its stability under aqueous conditions and compatibility with diverse reaction environments enhance its utility in high-throughput screening and combinatorial chemistry. These properties address common search queries such as "boronic acid solubility" and "pyridine boronic acid uses," reflecting user interest in practical handling and applications.

From an industrial perspective, 2-Carbamoylpyridine-3-boronic acid is often explored for agrochemical innovation and OLED material synthesis. Its ability to modulate electronic properties aligns with trends in sustainable electronics and green chemistry. Notably, its low toxicity profile (as per available data) makes it a safer alternative for large-scale applications compared to traditional metal catalysts, a topic frequently searched in "non-toxic coupling reagents."

Ongoing studies investigate the compound's role in bioorthogonal chemistry, where its fast reaction kinetics with diols could revolutionize live-cell labeling. This intersects with popular searches like "boronic acid in imaging probes" and "click chemistry reagents." Furthermore, its hydrogen-bonding capacity opens avenues in crystal engineering and supramolecular assembly, areas gaining traction in nanotechnology forums.

Quality control of 2-Carbamoylpyridine-3-boronic acid requires rigorous HPLC analysis and NMR verification, addressing concerns about "boronic acid purity standards" often raised by purchasers. Storage recommendations (e.g., argon atmosphere, low moisture) are critical to maintain its reactivity, a practical detail frequently queried in supplier databases. The compound's melting point (~250°C with decomposition) and solubility in DMSO (>50 mg/mL) are key physical parameters for experimental planning.

Emerging publications highlight its utility in metal-organic frameworks (MOFs) for gas storage, resonating with searches on "porous materials for carbon capture." The carbamoyl group's hydrogen-bond donor/acceptor properties further enable molecular recognition systems, relevant to artificial enzyme development. These multidisciplinary applications position CAS No. 1412415-69-0 as a compound bridging gaps between organic chemistry, materials science, and biotechnology.

For researchers troubleshooting Suzuki coupling yields, this boronic acid derivative offers improved homocoupling suppression compared to phenylboronic acids, as noted in recent ACS Catalysis studies. Its steric profile reduces undesired side reactions, making it a preferred choice for constructing heterocyclic pharmaceuticals – a hot topic in "fragment-based drug discovery." Patent analyses reveal increasing use in kinase inhibitor scaffolds, particularly for BTK and EGFR targets.

Environmental considerations drive interest in the compound's biodegradation pathways and ecotoxicity data, addressing regulatory queries about "boron-containing compound safety." While not classified as hazardous, proper waste handling protocols for boronic acids remain essential, as emphasized in GHS-compliant SDS documentation. These aspects cater to EHS managers searching for "laboratory chemical best practices."

The global market for 2-Carbamoylpyridine-3-boronic acid reflects expanding contract research organization (CRO) demand, with price trends tracked under "specialty boronic acid suppliers." Custom isotope-labeled versions (e.g., 13C/15N) are increasingly requested for ADME studies, showing the compound's evolving role in drug metabolism research. Analytical method development using this compound often focuses on LC-MS compatibility and column selection guides for boronic acids.